Cas no 6965-56-6 (Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)-)
6965-56-6 structure
Product Name:Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)-
CAS No:6965-56-6
MF:C7H9N3O2S
MW:199.230259656906
CID:522209
PubChem ID:3308146
Update Time:2025-04-19
Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)-
- N-(6-methyl-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)acetamide
- 5-Acetylamino-6-methyl-4-oxo-2-thio-1,2,3,4-tetrahydropyrimidine
- AC1MNQI3
- NCIOpen2_000333
- NSC69207
- 6965-56-6
- NSC-69207
- DTXSID30391296
-
- Inchi: 1S/C7H9N3O2S/c1-3-5(9-4(2)11)6(12)10-7(13)8-3/h1-2H3,(H,9,11)(H2,8,10,12,13)
- InChI Key: RDAALRLLADNTLR-UHFFFAOYSA-N
- SMILES: S=C1NC(C(=C(C)N1)NC(C)=O)=O
Computed Properties
- Exact Mass: 199.04167
- Monoisotopic Mass: 199.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.4
- Refractive Index: 1.625
- PSA: 70.23
- LogP: 0.77230
Acetamide,N-(1,2,3,4-tetrahydro-6-methyl-4-oxo-2-thioxo-5-pyrimidinyl)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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